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Compound of Interest

Compound Name: 5-Bromo-7-chloro-1H-indazole

Cat. No.: B1287211 Get Quote

5-Bromo-7-chloro-1H-indazole: A Technical
Overview
CAS Number: 635712-44-6

Abstract
5-Bromo-7-chloro-1H-indazole is a halogenated heterocyclic compound belonging to the

indazole class of molecules. Indazoles are recognized as "privileged structures" in medicinal

chemistry due to their wide range of biological activities. This technical guide provides a

summary of the available physicochemical properties, and contextual information based on

related indazole compounds. However, it is important to note that specific experimental data

and detailed research applications for 5-Bromo-7-chloro-1H-indazole are limited in publicly

accessible scientific literature.

Introduction
Indazole derivatives are a significant class of nitrogen-containing heterocyclic compounds that

are isosteric to indoles and have garnered substantial interest in drug discovery and materials

science.[1][2] The indazole scaffold is a key component in numerous pharmacologically active

agents, exhibiting a broad spectrum of activities including anti-inflammatory, anti-cancer, and

kinase inhibitory properties.[2] 5-Bromo-7-chloro-1H-indazole, with its distinct substitution

pattern, represents a potentially valuable building block for the synthesis of novel bioactive
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molecules. This document aims to collate the currently available technical information for this

specific compound.

Physicochemical Properties
The fundamental physicochemical properties of 5-Bromo-7-chloro-1H-indazole are

summarized in the table below. It is important to note that some of these values are predicted

and have not been experimentally verified in published literature.

Property Value Source

CAS Number 635712-44-6 [3]

Molecular Formula C₇H₄BrClN₂ [3]

Molecular Weight 231.48 g/mol [3]

Boiling Point
364.1 °C at 760 mmHg

(Predicted)
[4]

Purity
Typically ≥98% (Commercial

suppliers)
[3]

Storage Temperature -20°C [5]

XLogP3 3.3 (Computed) [6]

Topological Polar Surface Area 28.7 Å² (Computed) [6]

Note: Experimental data for melting point and solubility in various solvents are not readily

available in the reviewed literature.

Synthesis
A specific, detailed experimental protocol for the synthesis of 5-Bromo-7-chloro-1H-indazole
has not been identified in peer-reviewed journals or patents. However, general synthetic

strategies for substituted indazoles can provide a logical framework for its preparation. A

plausible synthetic route could involve the cyclization of a correspondingly substituted

phenylhydrazine derivative.
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Hypothetical Synthetic Pathway:

A potential synthetic approach could start from a di-substituted aniline, followed by diazotization

and reduction to the corresponding hydrazine, and subsequent cyclization.

Starting Material Reaction Steps Product

2-Amino-4-bromo-6-chlorotoluene 1. Diazotization
(NaNO₂, HCl)

2. Reduction
(e.g., SnCl₂)

Forms diazonium salt
3. Cyclization

Forms hydrazine intermediate
5-Bromo-7-chloro-1H-indazole

Forms indazole ring

Click to download full resolution via product page

Caption: A potential synthetic workflow for 5-Bromo-7-chloro-1H-indazole.

Biological Activity and Applications
There is currently no specific information in the scientific literature detailing the biological

activity or mechanism of action of 5-Bromo-7-chloro-1H-indazole. The broader class of

indazole derivatives has been extensively studied and is known to exhibit a wide range of

biological effects, most notably as kinase inhibitors.[7][8]

Given its structure, 5-Bromo-7-chloro-1H-indazole could serve as a valuable intermediate in

the synthesis of more complex molecules for screening in various biological assays. The

bromine and chlorine substituents provide reactive handles for further chemical modifications,

such as cross-coupling reactions, to generate libraries of novel compounds for drug discovery

programs.

Potential Research Workflow:

The utility of 5-Bromo-7-chloro-1H-indazole in a drug discovery context can be

conceptualized in the following workflow.
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5-Bromo-7-chloro-1H-indazole

Chemical Modification
(e.g., Suzuki, Buchwald-Hartwig coupling)

Library of Novel Indazole Derivatives

High-Throughput Screening
(e.g., Kinase inhibitor assays)

Hit Identification

Lead Optimization

Preclinical Candidate

Click to download full resolution via product page

Caption: A conceptual workflow for utilizing 5-Bromo-7-chloro-1H-indazole in drug discovery.

Conclusion
5-Bromo-7-chloro-1H-indazole is a chemical entity with potential applications as a building

block in synthetic and medicinal chemistry. While its fundamental physicochemical properties

are partially characterized, a significant gap exists in the public domain regarding its detailed

experimental data, a specific synthesis protocol, and its biological profile. Further research is
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warranted to fully elucidate the potential of this compound and its derivatives in various

scientific and therapeutic areas. Researchers interested in this compound are encouraged to

perform their own characterization and explore its utility in novel synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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